Cas no 2220-48-6 (Androst-5-ene-3,17-dione,4,4-dimethyl- (7CI,8CI,9CI))

• Product Name: Androst-5-ene-3,17-dione,4,4-dimethyl- (7CI,8CI,9CI)
• CAS No: 2220-48-6
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 270035
• PubChem ID: 257413
• Update Time: 2025-04-19

Androst-5-ene-3,17-dione,4,4-dimethyl- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-ene-3,17-dione,4,4-dimethyl- (7CI,8CI,9CI)
• (8R,9S,10R,13S,14S)-4,4,10,13-tetramethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione
• 3,17-diacetoxy-estra-1,3,5(10),16-tetraene
• 3,17-Dioxo-4,4-dimethyl-androsten-(5)
• 4,4-Dimethyl-androst-5-en-3,17-dion
• 4,4-dimethylandrost-5-ene-3,17-dione
• AC1L3HOX
• CTK8H5330
• EINECS 243-899-7
• Estra-1,3,5(10),16-tetraene-3,17-diol diacetate
• estra-1,3,5(10),16-tetraene-3,17-diyl diacetate
• estrone 3-acetate (17-enol acetate)
• Estrone Enol Diacetate
• NSC97079
• 2220-48-6
• DTXSID60944855
• NSC-85405
• NSC85405

• Inchi： 1S/C21H30O2/c1-19(2)16-7-5-13-14-6-8-18(23)21(14,4)11-9-15(13)20(16,3)12-10-17(19)22/h7,13-15H,5-6,8-12H2,1-4H3/t13-,14-,15-,20+,21-/m0/s1
• InChI Key： NJLJJFIONZORRL-VMRCMBGLSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C(C)(C)C3=CC[C@H]12)=O

Computed Properties

• Exact Mass: 314.2247
• Monoisotopic Mass: 314.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 432.2°Cat760mmHg
• Flash Point: 161.4°C
• Refractive Index: 1.542
• PSA: 34.14
• LogP: 4.72350